Cas no 2229269-73-0 (5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid)

5-2-(Propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole-oxazole core with a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where such scaffolds are valued for their bioactivity. The propan-2-yl substitution enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. The carboxylic acid moiety allows for further derivatization, enabling conjugation or salt formation for tailored physicochemical properties. Its rigid heterocyclic framework contributes to stability, making it a useful intermediate in the development of novel therapeutic agents or functional materials. The compound's distinct architecture offers opportunities for structure-activity relationship studies in medicinal chemistry.
5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid structure
2229269-73-0 structure
Product Name:5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid
CAS No:2229269-73-0
MF:C10H10N2O3S
MW:238.263000965118
CID:6000335
PubChem ID:165836952
Update Time:2025-05-20

5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid
    • EN300-1740552
    • 5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
    • 2229269-73-0
    • Inchi: 1S/C10H10N2O3S/c1-5(2)9-11-4-7(16-9)8-6(10(13)14)3-12-15-8/h3-5H,1-2H3,(H,13,14)
    • InChI Key: GMKNFARRAYJTPD-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1C(C)C)C1=C(C(=O)O)C=NO1

Computed Properties

  • Exact Mass: 238.04121336g/mol
  • Monoisotopic Mass: 238.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 105Ų

5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1740552-0.05g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
0.05g
$1308.0 2023-09-20
Enamine
EN300-1740552-0.1g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
0.1g
$1371.0 2023-09-20
Enamine
EN300-1740552-0.25g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
0.25g
$1432.0 2023-09-20
Enamine
EN300-1740552-0.5g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
0.5g
$1495.0 2023-09-20
Enamine
EN300-1740552-1.0g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
1g
$1557.0 2023-06-03
Enamine
EN300-1740552-2.5g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
2.5g
$3051.0 2023-09-20
Enamine
EN300-1740552-5.0g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
5g
$4517.0 2023-06-03
Enamine
EN300-1740552-10.0g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
10g
$6697.0 2023-06-03
Enamine
EN300-1740552-1g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
1g
$1557.0 2023-09-20
Enamine
EN300-1740552-5g
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazole-4-carboxylic acid
2229269-73-0
5g
$4517.0 2023-09-20

Additional information on 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid

Introduction to 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid (CAS No. 2229269-73-0)

5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2229269-73-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole and oxazole heterocyclic families, which are well-known for their broad spectrum of biological activities and utility in drug development. The presence of both thiazole and oxazole moieties in its molecular framework suggests potential interactions with various biological targets, making it a promising candidate for further exploration.

The chemical structure of 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid features a carboxylic acid functional group at the 4-position of the oxazole ring, which is flanked by a propyl substituent on the thiazole ring. This unique arrangement not only contributes to its distinct physicochemical properties but also opens up possibilities for diverse pharmacological applications. The compound’s solubility, stability, and metabolic profile are critical factors that influence its suitability for therapeutic use, and these properties are currently under investigation in several research laboratories.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their role as key scaffolds in the design of novel pharmaceuticals. The thiazole and oxazole moieties are particularly noteworthy, as they have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. For instance, derivatives of thiazole have been reported to exhibit potent activity against bacterial strains resistant to conventional antibiotics, while oxazole-based compounds have shown promise in inhibiting viral replication.

The carboxylic acid group in 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazole-4-carboxylic acid provides a site for further functionalization, allowing chemists to modify its pharmacological profile. This versatility has led to its incorporation into various drug discovery programs aimed at identifying new therapeutic agents. Researchers are exploring synthetic routes that introduce additional substituents or link this compound to other bioactive molecules to enhance its biological efficacy.

One of the most exciting aspects of studying 5-2-(propan-2-y l)-1,3-thiazol -5 - yl -1 , 2 - oxazole -4 -carboxylic acid is its potential as a lead compound for drug development. Preclinical studies have begun to uncover its interactions with biological targets such as enzymes and receptors involved in disease pathways. These interactions could provide insights into new mechanisms of action for treating conditions ranging from infectious diseases to chronic disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex core structure efficiently. The development of scalable synthetic methodologies is crucial for moving from laboratory-scale production to larger-scale manufacturing required for clinical trials and commercialization.

As part of ongoing research efforts, computational modeling and molecular docking studies are being used to predict the binding affinity of 5 - 2 - ( propan - 2 - yl ) - 1 , 3 - thiazol - 5 - yl - 1 , 2 - oxazole - 4 - carboxylic acid to potential biological targets. These studies help in understanding how the compound interacts with proteins and nucleic acids at the molecular level. Such insights are invaluable for optimizing its structure to improve potency and reduce off-target effects.

The pharmacokinetic properties of 5 - 2 - ( propan - 2 - yl ) - 1 , 3 - thiazol - 5 - yl - 1 , 2 - oxazole - 4 - carboxylic acid are also being scrutinized to assess its bioavailability, distribution, metabolism, and excretion (ADME) profiles. These parameters are essential for determining whether the compound can reach effective concentrations at target sites within the body and whether it is safe for repeated administration. Animal models are often used in these studies to gather preliminary data before human clinical trials can be initiated.

In conclusion,5 – 2 – ( propan – 2 – yl ) – 1 , 3 – thiazol – 5 – yl – 1 , 2 – oxazole – 4 – carboxylic acid (CAS No. 2229269–73–0) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and demonstrated biological potential make it an attractive candidate for further development into a therapeutic agent. With continued research focused on optimizing its pharmacological properties and understanding its mechanism of action, this compound holds promise for contributing to advancements in healthcare solutions.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd